N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H24N6OS/c1-3-10-23-19-18-14-25-28(20(18)27-22(26-19)30-2)12-11-24-21(29)17-9-8-15-6-4-5-7-16(15)13-17/h4-9,13-14H,3,10-12H2,1-2H3,(H,24,29)(H,23,26,27)
• InChI Key: RAGSYUGFAJVOMO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H24N6OS
• Molecular Weight: 420.5 g/mol

Description

N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-naphthamide is a useful research compound. Its molecular formula is C22H24N6OS and its molecular weight is 420.54. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

A study by Luo et al. (2019) synthesized a series of 3-methylthio-5-substituted benzamido-6-arylamino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives to evaluate their herbicidal activity. The compounds showed remarkable inhibition activity against various plant species, indicating their potential use in developing new herbicides with specific target action mechanisms Luo et al., 2019.

Antimicrobial Activity

The synthesis and evaluation of novel pyrazolo[3,4-d]pyrimidin derivatives for their antimicrobial activity were explored by Khobragade et al. (2010). The study found that these compounds exhibited significant antibacterial and antifungal activities, suggesting their potential application in the development of new antimicrobial agents Khobragade et al., 2010.

Anticancer Activity

Research by Ahmed et al. (2009) focused on the synthesis of pyridin-2-one, pyridin-2(1H)-thione, and pyrazolo[1,5-a]pyrimidine derivatives from cyanoacetamide, cyanothioacetamide, and 3-aminopyrazols. These derivatives demonstrated potent anti-tumor cytotoxic activity in vitro using different human cancer cell lines, indicating their potential as anticancer agents Ahmed et al., 2009.

Chemical Synthesis and Biological Applications

The study by Youssef et al. (2011) explored the preparation of 2-methyl-7-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-arylthiazolo[3,2-a]pyrimido[4,5-d]oxazin-4(5H)-one and its transformation into related heterocyclic systems. The biological activity of these compounds against bacteria and fungi showed excellent biocidal properties in some cases, highlighting their potential in pharmaceutical applications Youssef et al., 2011.